
Natural Origin and Related Compounds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Osmundalin

CAS No.: 54835-71-1

Cat. No.: S12768956

Get Quote

The plant genus Angiopteris is the source of compounds closely related to Osmundalin.

Source Plant: Angiopteris helferiana, a large fern belonging to the Marattiaceae family, is

traditionally used in Southeast Asia, Nepal, and India [1].
Identified Compounds: Research on A. helferiana has led to the isolation of lactones including

Angiopteroside and (–)-epi-Osmundalactone [1]. Another study details the synthesis of (4R,5S)-
osmundalactone and its use in the first total synthesis of tetra-O-acetylosmundalin [2]. This

confirms that "osmundalin" is a natural product derivative.

The table below summarizes the compounds found in or synthesized from Angiopteris species:

Compound Name Type / Relationship Source / Context

(-)-epi-Osmundalactone Directly related lactone Isolated from Angiopteris helferiana [1]

Angiopteroside Directly related
compound

Isolated from Angiopteris helferiana [1]

(4R,5S)-
osmundalactone

Core lactone structure Synthesized as a model compound [2]

tetra-O-
acetylosmundalin

Target natural product First total synthesis achieved from
osmundalactone [2]
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The synthesis of the core lactone structure and the eventual total synthesis of tetra-O-acetylosmundalin

involved a key lactonization step [2].

Objective: To synthesize α,β-unsaturated-δ-lactone (±)-7 from (±)-(4,5-anti)-5-hydroxy-4-benzyloxy-
(2E)-hexenoic acid (±)-6 [2].

Procedure:
Dissolve the carboxylic acid substrate (±)-6 in an appropriate anhydrous organic solvent (e.g.,

THF, DCM).
Add 2,4,6-trichlorobenzoyl chloride and pyridine to the reaction mixture to activate the

carboxylic acid.
Stir the reaction mixture at room temperature or under mild heating to facilitate the

lactonization.
Monitor the reaction progress by TLC or LC-MS.

Upon completion, work up the reaction and purify the product (±)-7 using standard techniques
like column chromatography.

Key Observation: This lactonization reaction was accompanied by trans–cis isomerization of the
double bond, which was a crucial finding for constructing the correct stereochemistry of the lactone

[2].
Outcome: This method provided an efficient route to the lactone core with an 87% yield and was

successfully applied to chiral starting materials to produce enantiopure (4S,5R) and (4R,5S) lactones
[2].

Biological Activity & Potential

Angiopteris helferiana extracts show promising bioactive potential, though specific data for osmundalin was

not found in the search results.

Cytotoxic Activity: An ethanolic extract of A. helferiana demonstrated moderate cytotoxic activity

against HepG2 liver cancer cell lines, with an IC₅₀ value of 236.93 μg/mL [1].
Bioactive Compounds: LC-MS profiling of the extract identified multiple phytoconstituents, including

flavonoids like Quercetin and Schafroside, which showed significant binding energies (-8.8 kcal/mol
and -8.1 kcal/mol, respectively) against the human PPAR-δ receptor in molecular docking studies [1].

This suggests a potential mechanism for the observed cytotoxic effects.

Pathway and Workflow Diagrams
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The following diagram illustrates the documented relationship between the source plant, its isolated

compounds, and the synthetic pathway to osmundalin.

Plant Source
Angiopteris helferiana

Isolated Compounds
(-)-epi-Osmundalactone, Angiopteroside

Synthetic Target
(4R,5S)-osmundalactone

Chemical Synthesis

Synthetic Lactonization
Key Step

Final Product
tetra-O-acetylosmundalin

87% yield
(with isomerization)

Click to download full resolution via product page

Relationship map of Osmundalin and related compounds, showing connection between natural source and

synthetic derivation.

Research Gaps and Future Directions

Based on the gathered information, here are key areas for further investigation:

Direct Bioactivity: Profiling the specific cytotoxic and other pharmacological activities of pure
osmundalin and osmundalactone is needed.

Biosynthetic Pathway: Elucidating the complete biosynthetic pathway in Angiopteris plants could
enable metabolic engineering or synthetic biology production.

Structure-Activity Relationships (SAR): Systematic modification of the osmundalin core structure
could optimize potency and drug-like properties [3].
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Mode of Action: Identifying the precise molecular target and signaling pathways modulated by these

compounds is crucial for drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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